Methyl ({3-[(4-methoxyphenyl)carbonyl]-1-benzofuran-5-yl}oxy)acetate

• Molecular Formula: C19H16O6
• Molecular Weight: 340.3 g/mol
• IUPAC Name: methyl 2-[[3-(4-methoxybenzoyl)-1-benzofuran-5-yl]oxy]acetate
• InChI: InChI=1S/C19H16O6/c1-22-13-5-3-12(4-6-13)19(21)16-10-25-17-8-7-14(9-15(16)17)24-11-18(20)23-2/h3-10H,11H2,1-2H3
• InChI Key: DOTKXNBQJPWPKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=COC3=C2C=C(C=C3)OCC(=O)OC

Description

Methyl 2-{[3-(4-methoxybenzoyl)-1-benzofuran-5-yl]oxy}acetate is a complex organic compound that belongs to the class of benzofuran derivatives These compounds are known for their diverse biological and pharmacological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 2-{[3-(4-methoxybenzoyl)-1-benzofuran-5-yl]oxy}acetate typically involves multiple steps. One common method includes the reaction of 3-(4-methoxybenzoyl)-1-benzofuran-5-ol with methyl bromoacetate in the presence of a base such as potassium carbonate. The reaction is usually carried out in a solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the ester linkage.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-{[3-(4-methoxybenzoyl)-1-benzofuran-5-yl]oxy}acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or to reduce double bonds.

Substitution: Nucleophilic substitution reactions can occur at the ester or benzof